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Compound of Interest

Compound Name: Domiphen Bromide

Cat. No.: B194119 Get Quote

Domiphen Bromide Solubility: A Technical Guide
This in-depth technical guide provides a comprehensive overview of the solubility of domiphen
bromide in a range of common solvents. The information is tailored for researchers, scientists,

and professionals involved in drug development and formulation. This document presents

quantitative solubility data, detailed experimental protocols for solubility determination, and a

visual representation of the experimental workflow.

Core Solubility Data
Domiphen bromide exhibits a wide range of solubility depending on the solvent and

temperature. The following table summarizes the quantitative solubility data available for

domiphen bromide in various organic solvents and water.
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Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Solubility
(mg/mL)

Mole Fraction
(x10^-2)

Water Not Specified

Freely soluble

(100 g/100 mL)

[1][2]

83[3] -

Ethanol 25 - - 15.69[4]

Methanol Not Specified Soluble[5] - -

Acetone Not Specified
Soluble[1][2][6]

[7]
- -

Chloroform Not Specified
Soluble[1][2][6]

[7]
- -

Dimethyl

Sulfoxide

(DMSO)

25 - 83[3] 4.51[4]

n-Propanol 25 - - 15.72[4]

n-Butanol 25 - - 15.67[4]

1-Pentanol 25 - - 16.42[4]

iso-Propanol 25 - - 10.45[4]

iso-Butanol 25 - - 14.54[4]

tert-Butanol 25 - - 8.66[4]

N,N-

dimethylformami

de (DMF)

25 - - 4.67[4]

N,N-

dimethylacetami

de (DMA)

25 - - 4.16[4]

N-methyl-2-

pyrrolidone

(NMP)

25 - - 5.31[4]
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Acetonitrile 25 - - 0.99[4]

Ethyl Acetate Not Specified
Soluble[1][2][6]

[7]
- -

Benzene Not Specified
Very slightly

soluble[1][2][6][7]
- -

It is important to note that the solubility of domiphen bromide in water is significantly lower at

colder temperatures[1][2].

Experimental Protocol: Gravimetric Method for
Solubility Determination
The following is a detailed methodology for determining the solubility of domiphen bromide in

various solvents using the gravimetric method, as cited in recent studies[4][8].

Materials and Equipment:

Domiphen Bromide (analytical grade)

Selected solvents (analytical grade)

Double-jacketed glass container

Water bath with temperature control

Magnetic stirrer and stirring bar

Analytical balance

Drying oven

Thermometer

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubs.acs.org/doi/pdf/10.1021/acs.jced.3c00598
https://pubchem.ncbi.nlm.nih.gov/compound/Domiphen-Bromide
https://www.bocsci.com/product/domiphen-bromide-cas-538-71-6-70930.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4271226_EN.htm
https://www.chembk.com/en/chem/domiphen%20bromide
https://pubchem.ncbi.nlm.nih.gov/compound/Domiphen-Bromide
https://www.bocsci.com/product/domiphen-bromide-cas-538-71-6-70930.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4271226_EN.htm
https://www.chembk.com/en/chem/domiphen%20bromide
https://www.benchchem.com/product/b194119?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Domiphen-Bromide
https://www.bocsci.com/product/domiphen-bromide-cas-538-71-6-70930.html
https://www.benchchem.com/product/b194119?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/acs.jced.3c00598
https://pubs.acs.org/doi/abs/10.1021/acs.jced.3c00598
https://www.benchchem.com/product/b194119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Control: The double-jacketed glass container is connected to a water bath to

maintain a constant and precise temperature throughout the experiment.

Solvent Addition: A known volume of the selected solvent is added to the glass container.

Excess Solute Addition: An excess amount of domiphen bromide is added to the solvent to

ensure that a saturated solution is formed.

Equilibration: The mixture is continuously stirred using a magnetic stirrer for a sufficient

period to allow the solution to reach equilibrium. The required time for equilibration should be

determined empirically.

Phase Separation: Once equilibrium is reached, stirring is stopped, and the solution is left

undisturbed to allow the undissolved solid to settle at the bottom of the container.

Sample Withdrawal: A known volume of the clear supernatant (the saturated solution) is

carefully withdrawn using a pre-weighed syringe.

Weighing: The syringe containing the sample is weighed to determine the mass of the

withdrawn solution.

Drying: The sampled solution is transferred to a pre-weighed container and dried in an oven

at a suitable temperature to evaporate the solvent completely, leaving behind the dissolved

domiphen bromide.

Final Weighing: The container with the dried domiphen bromide is weighed.

Calculation: The solubility is calculated based on the mass of the dissolved domiphen
bromide and the mass of the solvent in the withdrawn sample.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for determining the

solubility of domiphen bromide.
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Caption: Gravimetric method workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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